Cas no 1396962-41-6 (2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-4-(methylsulfanyl)butanoic acid)

• Product Name: 2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-4-(methylsulfanyl)butanoic acid
• CAS No: 1396962-41-6
• MF: C₁₁H₁₃N₃O₄S₃
• MW: 347.433618307114
• CID: 3089934
• PubChem ID: 2920501
• Update Time: 2025-04-21

2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-4-methylsulfanyl-butyric acid
• 2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-4-(methylsulfanyl)butanoic acid
• 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-4-(methylsulfanyl)butanoic acid
• AB00710652-01
• 2-(2,1,3-BENZOTHIADIAZOLE-4-SULFONAMIDO)-4-(METHYLSULFANYL)BUTANOIC ACID
• HMS639O01
• Cambridge id 6953469
• EN300-00585
• AKOS000114943
• STK731111
• SR-01000031802-2
• Z1983644419
• ChemDiv1_018613
• SR-01000031802-1
• 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-4-methylsulfanylbutanoic acid
• EN300-18491954
• 1396962-41-6
• 2-(2,1,3-BENZOTHIADIAZOLE-4-SULFONAMIDO)-4-(METHYLSULFANYL)BUTANOICACID
• AKOS016870502
• SR-01000031802
• 4-({[1-carboxy-3-(methylthio)propyl]amino}sulfonyl)-2,1,3-benzothiadiazol
• EU-0086238
• AKOS001750076
• AKOS022014660
• 2-(2$l^{4},1,3-benzothiadiazole-4-sulfonamido)-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C11H13N3O4S3/c1-19-6-5-8(11(15)16)14-21(17,18)9-4-2-3-7-10(9)13-20-12-7/h2-4,8,14H,5-6H2,1H3,(H,15,16)
• InChI Key： SUDACGGCBAXTTK-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NC(C(=O)O)CCSC)(=O)=O

Computed Properties

• Exact Mass: 347.00681943Da
• Monoisotopic Mass: 347.00681943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives